Cas no 2227704-36-9 (rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine
• CAS No: 2227704-36-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6422125
• PubChem ID: 165685781
• Update Time: 2025-11-07

rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine
• EN300-1735775
• 2227704-36-9
• rac-[(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H18N2/c1-8-6-9(4-5-14-8)11-10(7-13)12(11,2)3/h4-6,10-11H,7,13H2,1-3H3/t10-,11-/m1/s1
• InChI Key： GNRRQXYFOPXKRS-GHMZBOCLSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=CN=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine (CAS No. 2227704-36-9)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine (CAS No. 2227704-36-9) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-methylpyridin-4-yl group and a dimethylcyclopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery.

One of the key features of rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine is its chiral nature, which is crucial for its biological activity. The (1R,3R) configuration plays a vital role in its interaction with biological targets, making it a subject of interest in enantioselective synthesis. The presence of the 2-methylpyridin-4-yl group enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural attributes align with the requirements for blood-brain barrier penetration.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine has surged, driven by the growing emphasis on precision medicine and targeted therapies. The compound's versatility is evident in its potential use as a precursor for G protein-coupled receptor (GPCR) modulators, which are a hot topic in drug discovery. Additionally, its cyclopropylmethanamine core is a common motif in agrochemicals, highlighting its cross-industry relevance.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine involves multi-step organic transformations, often starting from readily available pyridine derivatives. Key steps include the formation of the cyclopropyl ring through cyclopropanation reactions and subsequent functionalization to introduce the methanamine group. Researchers are continually optimizing these synthetic routes to improve yield and enantiomeric purity, addressing one of the most frequently searched questions in organic chemistry forums: "How to synthesize chiral cyclopropane derivatives efficiently?"

From a market perspective, rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine is gaining traction as a high-value intermediate. Its CAS No. 2227704-36-9 is often queried in chemical databases by procurement specialists and R&D teams. The compound's applications extend beyond pharmaceuticals; it is also investigated for its role in material science, particularly in the development of advanced polymers and ligands for catalysis. This broad utility aligns with the current trend of multi-disciplinary chemical research, where molecules are repurposed across industries.

Safety and handling of rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine follow standard laboratory protocols for amine-containing compounds. While it is not classified as a hazardous material, proper storage under inert conditions is recommended to maintain its stability. This aspect is critical for laboratories focusing on green chemistry and sustainable practices, which are increasingly prioritized in modern research environments.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine (CAS No. 2227704-36-9) represents a fascinating intersection of chirality, bioactivity, and synthetic chemistry. Its relevance to drug discovery, agrochemical innovation, and material science ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to feature in cutting-edge studies addressing some of the most pressing challenges in chemistry and biology.